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Compound of Interest

Compound Name: Antifolate C2
CAS No.: 1286279-90-0
Cat. No.: B605521
Get Quote
. J

Executive Summary

This guide defines the operational standards for the disposal of Antifolate C2, a designation
treated here as a high-potency, cytotoxic research compound analogous to Methotrexate or
Pemetrexed. Antifolates are teratogenic and mutagenic; they inhibit DNA synthesis by blocking
dihydrofolate reductase (DHFR).

Critical Safety Directive: Unlike standard chemical waste, antifolates must never be sewered or
bleached for final disposal. High-temperature incineration is the only validated destruction
method.

Part 1: The Hazard Profile (The "Why")

To ensure compliance, researchers must understand the causality of the hazard. Antifolate C2
is not merely "toxic"; it is a specific inhibitor of cell replication.

Mechanism of Action & Toxicity
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Antifolates mimic folic acid, binding to Dihydrofolate Reductase (DHFR) with high affinity.[1]
This blockade prevents the reduction of dihydrofolate to tetrahydrofolate, starving the cell of the
methyl groups required for thymidylate synthesis (DNA creation).

Risk Implication: Because this mechanism targets rapidly dividing cells, the risk of
teratogenicity (fetal harm) is extreme. Even trace exposure can impact reproductive health.

Visualization: Antifolate Pathway Inhibition

Figure 1 illustrates the specific blockade point, validating the need for containment.
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Figure 1: Mechanism of Action.[1][2][3][4] Antifolate C2 binds DHFR, halting the folate cycle
required for DNA synthesis, necessitating strict containment to prevent reproductive toxicity.

Part 2: Waste Classification (Trace vs. Bulk)

Effective disposal relies on the RCRA (Resource Conservation and Recovery Act) distinction
between "Trace" and "Bulk" waste. Misclassifying "Bulk" waste as "Trace" is the most common
regulatory violation in research labs.

The Decision Matrix

Rule of Thumb: If you can pour it, squeeze it, or shake it out, it is BULK waste.
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Feature Trace Waste (RCRA Empty) Bulk Waste (Hazardous)
) Container holds >3% volume,
o Container holds <3% of ) ]

Definition o ) or includes spill cleanup

original volume (by weight). ]

materials.

Empty vials, empty IV bags, Partially filled vials, stock

Examples used syringes (plunger solutions, spill pads, grossly

depressed).

contaminated PPE.

Disposal Stream

Yellow Bin (Trace
Chemotherapy) or Biohazard

(if infectious).

Black Bin (RCRA Hazardous
Waste).

Destruction

Medical Waste Incineration.[5]

High-Temperature Hazardous

Incineration.

Visualization: Disposal Logic Flow

Follow this logic tree for every item handled.
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Figure 2: Waste Stream Decision Tree. Differentiates between Trace (Yellow Bin) and Bulk
(Black Bin) waste streams to ensure regulatory compliance.

Part 3: Step-by-Step Disposal Protocols
Solid Waste (Vials, Packaging, PPE)[6][7][8]

e Trace (Empty): Place in a yellow trace chemotherapy container. Do not recap needles.
e Bulk (Contaminated):
o Seal the item in a clear plastic "chemo" bag (4 mil thickness).

o Place the sealed bag into the Black RCRA Hazardous Waste Container.
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o Self-Validation: Ensure the container lid is fully latched after deposit to prevent
volatilization.

Liquid Waste (Stock Solutions, Media)

e NEVER pour Antifolate C2 down the sink.

e Protocol:

o

Collect all liquid waste in a dedicated, screw-top carboy labeled "Hazardous Waste:
Cytotoxic/Antifolate.”

o

Ensure the container is compatible (High-Density Polyethylene - HDPE is standard).

[¢]

Leave 10% headspace to prevent pressure buildup.

[¢]

Arrange for EHS pickup for incineration.

Spill Response (Immediate Action)

If Antifolate C2 is spilled (>5 mL), initiate the "SWIMS" protocol:

o Stop the spill (upright the container).[4]

e Warn others (evacuate the immediate 3-meter radius).

« |solate the area.[6][7][8][9]

» Minimize exposure (don double nitrile gloves, gown, N95/P100 respirator).
e Secure the waste.

o Deactivation: Absorb with spill pads. Clean the surface with 10% Sodium Hypochlorite
(Bleach) followed by a water rinse.

o Note: Bleach oxidizes the surface but does not guarantee full chemical destruction of the
waste pad. The used spill pads are BULK WASTE (Black Bin).
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Part 4: Regulatory Compliance Data

Antifolates like Methotrexate are typically classified under RCRA U-Listed wastes.

Regulatory Body Classification Code Requirement

Must be incinerated.

EPA (RCRA) Toxic Waste U147 (Reference) )
No sewering.
SDS must be
OSHA Hazardous Drug 1910.1200 accessible; training
required.[10]
Proper shipping
DOT Toxic Solid/Liquid UN 2811 / UN 3249 names required for
transport.
Antineoplastic
Group 1 Hazardous requiring CSTDs
NIOSH Table 1
Drug (Closed System
Transfer Devices).
References

o National Institute for Occupational Safety and Health (NIOSH). (2016).[11] NIOSH List of
Antineoplastic and Other Hazardous Drugs in Healthcare Settings.[7][11] Centers for
Disease Control and Prevention.[12] [Link]

o U.S. Environmental Protection Agency (EPA). (2019).[5] Management Standards for
Hazardous Waste Pharmaceuticals and Amendment to the PO75 Listing for Nicotine. Federal
Register.[5] [Link]

e Occupational Safety and Health Administration (OSHA). (n.d.).[4] Controlling Occupational
Exposure to Hazardous Drugs.[7][8][12][Link]

« National Center for Biotechnology Information (NCBI). (2023). Methotrexate Compound
Summary.[1] PubChem. [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://www.cdc.gov/niosh/docs/2025-103/default.html
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/pharmaceutical-waste/preparation-guidelines-hazardous-drugs.pdf
https://www.cdc.gov/niosh/docs/2025-103/default.html
https://www.cdc.gov/niosh/docs/2016-161/pdfs/2016-161.pdf
https://www.cdc.gov/niosh/docs/2016-161/default.html
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.epa.gov/hwgenerators/final-rule-management-standards-hazardous-waste-pharmaceuticals-and-amendment-p075
https://www.rxdestroyer.com/pharmaceutical-waste-disposal/osha-guidelines-for-medical-waste/
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/pharmaceutical-waste/preparation-guidelines-hazardous-drugs.pdf
https://www.osha.gov/etools/hospitals/pharmacy/disposal-of-hazardous-drugs
https://www.cdc.gov/niosh/docs/2016-161/pdfs/2016-161.pdf
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.medchemexpress.com/Targets/Antifolate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methotrexate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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